2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95%

• IUPAC Name: 2-chloro-5-(3-cyanophenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H7ClN2O2/c14-12-5-10(13(17)18)11(7-16-12)9-3-1-2-8(4-9)6-15/h1-5,7H,(H,17,18)
• InChI Key: QJLIZVJUHLHBPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CN=C(C=C2C(=O)O)Cl)C#N
• Molecular Formula: C13H7ClN2O2
• DSSTOX Substance ID: DTXSID30686997
• Molecular Weight: 258.66 g/mol
• CAS RN: 1258613-31-8

Description

2-Chloro-5-(3-cyanophenyl)isonicotinic acid (CIPA) is a chemical compound that has been used in a variety of scientific research applications. It is a derivative of isonicotinic acid, which is a compound found in some plants and fungi. CIPA is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. It has a molar mass of 225.6 g/mol and a melting point of 158-161 °C. CIPA is a versatile compound that has been used in a variety of biochemical and physiological experiments.

Scientific Research Applications

2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% has been used in a variety of scientific research applications. It has been used in studies of enzyme kinetics, for example, to study the kinetics of the enzyme dihydropteroate synthase. It has also been used to study the structure and function of proteins, such as the enzyme glucose-6-phosphate dehydrogenase. 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% has also been used to study the biochemical and physiological effects of various drugs, such as the effects of the anti-tumor drug doxorubicin.

Mechanism of Action

2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% is believed to act as an inhibitor of the enzyme dihydropteroate synthase. This enzyme is involved in the synthesis of folates, which are essential for the growth and development of cells. By inhibiting this enzyme, 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% can prevent the synthesis of folates and thus inhibit the growth of cells.
Biochemical and Physiological Effects
2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% has been shown to have a number of biochemical and physiological effects. In studies of enzyme kinetics, 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% has been shown to inhibit the activity of the enzyme dihydropteroate synthase. It has also been shown to inhibit the growth of tumor cells in vitro. In addition, 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% has been shown to have an effect on the metabolism of glucose, fatty acids, and amino acids.

Advantages and Limitations for Lab Experiments

The main advantage of 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% for use in laboratory experiments is its stability and solubility in aqueous solutions. 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% is also non-toxic and can be stored at room temperature. However, 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% is not soluble in organic solvents, so it is not suitable for use in organic synthesis. In addition, 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% is not very soluble in water, so it is not suitable for use in biochemical studies.

Future Directions

In the future, 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% could be used in a variety of applications, such as in drug discovery and development. 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% could also be used in studies of the structure and function of proteins, such as the enzyme glucose-6-phosphate dehydrogenase. In addition, 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% could be used to study the effects of drugs on biochemical and physiological processes. Finally, 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% could be used in studies of the metabolism of glucose, fatty acids, and amino acids.

Synthesis Methods

The synthesis of 2-Chloro-5-(3-cyanophenyl)isonicotinic acid, 95% is typically done by reacting isonicotinic acid with 3-cyanophenol in the presence of anhydrous sodium acetate and anhydrous sodium sulfate. The reaction is done in aqueous ethanol at a temperature of 70-80 °C. The reaction is complete within 24 hours and the product is then isolated and purified.